Cas no 56106-95-7 (Methanone, [4-(hexahydro-1(2H)-azocinyl)-3-nitrophenyl]phenyl-)

• Product Name: Methanone, [4-(hexahydro-1(2H)-azocinyl)-3-nitrophenyl]phenyl-
• CAS No: 56106-95-7
• MF: C₂₀H₂₂N₂O₃
• MW: 338.400285243988
• CID: 349775
• PubChem ID: 21391670
• Update Time: 2025-04-19

Methanone, [4-(hexahydro-1(2H)-azocinyl)-3-nitrophenyl]phenyl- Chemical and Physical Properties

Names and Identifiers

• Methanone, [4-(hexahydro-1(2H)-azocinyl)-3-nitrophenyl]phenyl-
• [4-(azocan-1-yl)-3-nitrophenyl]-phenylmethanone
• DTXSID40612883
• SCHEMBL11724497
• [4-(Azocan-1-yl)-3-nitrophenyl](phenyl)methanone
• 56106-95-7

• Inchi： 1S/C20H22N2O3/c23-20(16-9-5-4-6-10-16)17-11-12-18(19(15-17)22(24)25)21-13-7-2-1-3-8-14-21/h4-6,9-12,15H,1-3,7-8,13-14H2
• InChI Key： MIVGCDHAOIWEEM-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C(C2C=CC=CC=2)=O)C=CC=1N1CCCCCCC1)=O

Computed Properties

• Exact Mass: 338.16316
• Monoisotopic Mass: 338.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 66.1Ų

Experimental Properties

• PSA: 63.45